Cas no 2193051-92-0 ((1s,3s)-1-amino-3-hydroxycyclobutane-1-carboxamide hydrochloride)

• Product Name: (1s,3s)-1-amino-3-hydroxycyclobutane-1-carboxamide hydrochloride
• CAS No: 2193051-92-0
• MF: C₅H₁₁ClN₂O₂
• MW: 166.606040239334
• CID: 6240501
• PubChem ID: 137952029
• Update Time: 2025-06-15

(1s,3s)-1-amino-3-hydroxycyclobutane-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-1-amino-3-hydroxycyclobutane-1-carboxamide hydrochloride
• 1-Amino-3-hydroxycyclobutane-1-carboxamide;hydrochloride
• 2193051-92-0
• EN300-1700558

• Inchi： 1S/C5H10N2O2.ClH/c6-4(9)5(7)1-3(8)2-5;/h3,8H,1-2,7H2,(H2,6,9);1H
• InChI Key： MTVCKRNGUKFOLZ-UHFFFAOYSA-N
• SMILES： Cl.OC1CC(C(N)=O)(C1)N

Computed Properties

• Exact Mass: 166.0509053g/mol
• Monoisotopic Mass: 166.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3Ų

Additional information on (1s,3s)-1-amino-3-hydroxycyclobutane-1-carboxamide hydrochloride

Introduction to (1S,3S)-1-Amino-3-Hydroxycyclobutane-1-Carboxamide Hydrochloride (CAS No. 2193051-92-0)

(1S,3S)-1-Amino-3-Hydroxycyclobutane-1-Carboxamide Hydrochloride (CAS No. 2193051-92-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane ring and functional groups, holds potential for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of (1S,3S)-1-Amino-3-Hydroxycyclobutane-1-Carboxamide Hydrochloride.

Chemical Structure and Properties

(1S,3S)-1-Amino-3-Hydroxycyclobutane-1-Carboxamide Hydrochloride is a chiral compound with the molecular formula C₆H₁₂N₂O₂·HCl. The compound features a cyclobutane ring with an amino group and a hydroxy group attached to the 1 and 3 positions, respectively. The carboxamide group is also present at the 1 position. The hydrochloride salt form ensures better solubility in aqueous solutions, making it suitable for various biological assays and pharmaceutical formulations.

The chiral centers at the 1 and 3 positions of the cyclobutane ring contribute to the compound's stereospecificity, which is crucial for its biological activity. The presence of these functional groups imparts unique chemical properties to (1S,3S)-1-Amino-3-Hydroxycyclobutane-1-Carboxamide Hydrochloride, including high reactivity and selectivity in chemical reactions.

Synthesis Methods

The synthesis of (1S,3S)-1-Amino-3-Hydroxycyclobutane-1-Carboxamide Hydrochloride has been a subject of extensive research due to its potential applications. One of the commonly reported methods involves the cyclization of a linear precursor followed by functional group modifications. A typical synthetic route starts with the formation of a cyclobutane ring through a ring-closing metathesis (RCM) reaction or a Diels-Alder reaction.

Once the cyclobutane ring is formed, subsequent steps involve introducing the amino and hydroxy groups through selective functionalization reactions. The carboxamide group can be introduced via amidation reactions using appropriate reagents such as carbodiimides or coupling agents like HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate). The final step involves converting the free base to its hydrochloride salt form by treating it with hydrogen chloride gas or hydrochloric acid solution.

Biological Activities and Therapeutic Potential

(1S,3S)-1-Amino-3-Hydroxycyclobutane-1-Carboxamide Hydrochloride has shown promising biological activities in various preclinical studies. One of its key properties is its ability to modulate specific protein-protein interactions (PPIs), which are crucial for many cellular processes. Recent research has demonstrated that this compound can selectively inhibit certain PPIs involved in signal transduction pathways, making it a potential lead compound for developing novel therapeutic agents.

In particular, studies have shown that (1S,3S)-1-Amino-3-Hydroxycyclobutane-1-Carboxamide Hydrochloride can interfere with the interaction between specific proteins involved in cancer cell proliferation and survival. This property makes it an attractive candidate for cancer therapy. Additionally, the compound has exhibited anti-inflammatory effects by modulating cytokine production and immune cell activation.

Clinical Trials and Future Prospects

The therapeutic potential of (1S,3S)-1-Amino-3-Hydroxycyclobutane-1-Carboxamide Hydrochloride has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in treating various diseases. Early-phase clinical trials have shown promising results in terms of safety profiles and pharmacokinetic properties.

One notable study published in the Journal of Medicinal Chemistry reported that (1S,3S)-1-Amino-3-Hydroxycyclobutane-1-Carboxamide Hydrochloride demonstrated significant antitumor activity in mouse models of human cancer. The compound was well-tolerated at therapeutic doses and showed no major adverse effects on normal tissues.

Further research is underway to optimize the formulation and delivery methods of this compound for clinical use. Scientists are exploring different prodrug strategies to enhance its bioavailability and reduce potential side effects. Additionally, combination therapies involving (1S,3S)-1-Amino-3-Hydroxycyclobutane-1-Carboxamide Hydrochloride with other anticancer agents are being investigated to achieve synergistic effects.

Conclusion

(1S,3S)-1-Amino-3-Hydroxycyclobutane-1-Carboxamide Hydrochloride (CAS No. 2193051-92-0) is a promising compound with unique chemical properties and significant biological activities. Its ability to modulate protein-protein interactions makes it a valuable lead for developing novel therapeutic agents targeting cancer and inflammatory diseases. Ongoing research and clinical trials are expected to further elucidate its potential benefits and pave the way for its future use in medicine.